Cas no 1806950-11-7 (Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate)
Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate
-
- Inchi: 1S/C10H8F2N2O3/c1-17-8(15)3-5-2-6(10(11)12)14-7(4-13)9(5)16/h2,10,16H,3H2,1H3
- InChI Key: WJLBTJCEZYJUHO-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(=C(C#N)N=1)O)CC(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 329
- XLogP3: 1.5
- Topological Polar Surface Area: 83.2
Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029045413-250mg |
Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate |
1806950-11-7 | 97% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029045413-500mg |
Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate |
1806950-11-7 | 97% | 500mg |
$1,711.50 | 2022-03-31 | |
| Alichem | A029045413-1g |
Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate |
1806950-11-7 | 97% | 1g |
$2,980.00 | 2022-03-31 |
Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate
Recent Advances in the Study of Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS: 1806950-11-7)
Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate (CAS: 1806950-11-7) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound and highlight its potential in various biomedical applications.
The compound's structure, characterized by a cyano group, a difluoromethyl group, and a hydroxyl group on the pyridine ring, makes it a versatile intermediate in the synthesis of more complex molecules. Recent synthetic methodologies have optimized the production of Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate, with a focus on improving yield and purity. These advancements are critical for scaling up production for preclinical and clinical studies.
In terms of biological activity, preliminary studies have demonstrated that Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate exhibits promising inhibitory effects on specific enzymatic targets. For instance, it has shown activity against kinases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its fluorinated moiety enhances its metabolic stability, making it a candidate for further pharmacokinetic studies.
Mechanistic studies have revealed that the compound interacts with key amino acid residues in the active sites of target enzymes, leading to competitive inhibition. Molecular docking simulations and X-ray crystallography have provided insights into these interactions, facilitating the design of more potent analogs. These findings are instrumental in the rational design of next-generation therapeutics.
Recent preclinical evaluations have further explored the compound's safety and efficacy profiles. In vitro and in vivo studies have indicated favorable toxicity profiles, with minimal off-target effects. However, further optimization is required to enhance its bioavailability and reduce potential side effects. Collaborative efforts between academic and industrial researchers are underway to address these challenges.
In conclusion, Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical properties and biological activities make it a valuable candidate for further investigation. Future research should focus on elucidating its full therapeutic potential and overcoming existing limitations to facilitate its transition into clinical trials.
1806950-11-7 (Methyl 2-cyano-6-(difluoromethyl)-3-hydroxypyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)